7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine

• IUPAC Name: 10-(4-fluorophenyl)-5-thiophen-2-yl-3,4,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C16H9FN6S/c17-10-3-5-11(6-4-10)23-14-12(8-19-23)15-20-21-16(22(15)9-18-14)13-2-1-7-24-13/h1-9H
• InChI Key: MNCWHPKHPOOQJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C3N2C=NC4=C3C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C16H9FN6S
• Molecular Weight: 336.3 g/mol

Description

7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine is a useful research compound. Its molecular formula is C16H9FN6S and its molecular weight is 336.35. The purity is usually 95%.
BenchChem offers high-quality 7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Adenosine Receptor Antagonists :

  • Compounds like SCH 58261, a derivative of pyrazolo[4,3-e]1,2,4-triazolo[1,5-c]pyrimidine, have been identified as potent and selective adenosine A2a receptor antagonists. These compounds are significant in binding assays and have applications in neurological and cardiovascular disorders (Baraldi et al., 1994).

• Xanthine Oxidase Inhibitors :

  • A series of biphenyl-substituted, fused 1,2,4-triazoles, including derivatives of 7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine, have been synthesized as potent xanthine oxidase inhibitors. These compounds are valuable for gout treatment and other hyperuricemia-related disorders (Shurrab et al., 2013).

• Antimicrobial Activity :

  • Some derivatives, such as those incorporating a thiophene moiety, have demonstrated potent antimicrobial activities, showing potential as antibacterial and antifungal agents (Mabkhot et al., 2016).

• Anticancer Agents :

  • Certain derivatives have been synthesized as potential anticancer agents, exhibiting moderate to high activity against human breast carcinoma cell lines. This indicates their potential in cancer treatment and research (Abdelhamid et al., 2016).

• Synthesis of Novel Compounds :

  • Research has been conducted on the synthesis of novel derivatives of pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine, which can lead to the development of new compounds with various biological activities (Shawali et al., 2008).